Cas no 164470-57-9 (N-3-(3-oxopropyl)phenylacetamide)

• Product Name: N-3-(3-oxopropyl)phenylacetamide
• CAS No: 164470-57-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 3339438
• PubChem ID: 9855705
• Update Time: 2026-04-24

N-3-(3-oxopropyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• ACETAMIDE, N-[3-(3-OXOPROPYL)PHENYL]-
• N-3-(3-oxopropyl)phenylacetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-3-(3-oxopropyl)phenylacetamide

Comprehensive Overview of N-3-(3-oxopropyl)phenylacetamide (CAS No. 164470-57-9): Properties, Applications, and Research Insights

N-3-(3-oxopropyl)phenylacetamide (CAS No. 164470-57-9) is an organic compound with a molecular formula of C11H13NO2. This phenylacetamide derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's 3-oxopropyl moiety and phenylacetamide backbone make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, researchers have explored the role of N-3-(3-oxopropyl)phenylacetamide in enzyme inhibition studies and drug discovery. Its structural similarity to naturally occurring amides has made it a subject of interest for medicinal chemistry applications. The compound's CAS No. 164470-57-9 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and targeted therapy research.

The synthesis of N-3-(3-oxopropyl)phenylacetamide typically involves the acylation of aromatic amines or Michael addition reactions. These methods are widely discussed in organic chemistry forums, with many researchers seeking optimization strategies for higher yields. The compound's ketone functional group also allows for further derivatization, making it a valuable building block in combinatorial chemistry.

From a physicochemical perspective, CAS No. 164470-57-9 exhibits moderate solubility in polar organic solvents, which is crucial for its handling in laboratory settings. Its molecular weight of 191.23 g/mol and hydrogen bonding capacity contribute to its interactions in biological systems. These properties are particularly relevant for researchers investigating structure-activity relationships in drug design.

Current trends in green chemistry have prompted investigations into more sustainable synthesis routes for phenylacetamide derivatives. The scientific community shows increasing interest in catalytic methods and solvent-free conditions for producing compounds like N-3-(3-oxopropyl)phenylacetamide. These approaches align with the growing demand for environmentally friendly synthetic protocols in industrial applications.

In analytical chemistry, CAS No. 164470-57-9 is often characterized using HPLC, mass spectrometry, and NMR spectroscopy. These techniques are essential for verifying the compound's purity and structure, especially when used as a reference standard. The development of validated analytical methods for this compound remains an active area of research in quality control laboratories.

The potential biological activities of N-3-(3-oxopropyl)phenylacetamide have sparked interest in pharmacological screening programs. Preliminary studies suggest possible interactions with enzyme targets involved in inflammatory pathways, though further validation is required. This aligns with current research trends focusing on small molecule modulators of cellular processes.

From a commercial perspective, CAS No. 164470-57-9 is available as a research chemical from specialized suppliers. The compound's pricing and availability often depend on purity grades, with HPLC-grade materials commanding premium prices. Researchers frequently search for bulk synthesis options and custom derivatization services related to this compound.

In the context of intellectual property, several patents mention N-3-(3-oxopropyl)phenylacetamide as an intermediate in the synthesis of more complex molecules. This highlights its importance in pharmaceutical development and the need for novel synthetic routes that could offer competitive advantages in drug discovery pipelines.

Future research directions for CAS No. 164470-57-9 may include exploration of its crystal structure and polymorphic forms, which are crucial for understanding its solid-state properties. Additionally, computational studies using molecular docking and QSAR modeling could provide deeper insights into its potential biological activities and structure-optimization strategies.

The safety profile of N-3-(3-oxopropyl)phenylacetamide is an important consideration for laboratory personnel. While not classified as hazardous under standard regulations, proper personal protective equipment and ventilation controls are recommended when handling this compound. Material safety data sheets provide essential guidance for risk assessment in research environments.

In conclusion, N-3-(3-oxopropyl)phenylacetamide (CAS No. 164470-57-9) represents an interesting case study in medicinal chemistry intermediates. Its balanced properties between reactivity and stability, along with its potential for diverse derivatization, ensure its continued relevance in organic synthesis and drug discovery research. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may reveal additional applications in therapeutic development and chemical biology.